Cas no 2171913-06-5 (3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171913-06-5
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 6358925
• PubChem ID: 165607799
• Update Time: 2025-10-28

3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1556171
• 3-(4-acetylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171913-06-5

• Inchi： 1S/C26H23NO5/c1-16(28)17-10-12-18(13-11-17)24(14-25(29)30)27-26(31)32-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-24H,14-15H2,1H3,(H,27,31)(H,29,30)
• InChI Key： WKNFRUCZJDNWAD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC(C(C)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171913-06-5)

3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171913-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and acetylphenyl groups, with a unique structure that offers a range of potential applications in drug development and therapeutic interventions.

The molecular structure of 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by a fluorene moiety, which is a tricyclic aromatic hydrocarbon, and an acetylphenyl group attached to a carboxylic acid. The presence of the fluorene unit provides the molecule with enhanced stability and solubility properties, while the acetylphenyl group contributes to its reactivity and functional versatility. The carboxylic acid functionality further enhances its potential for conjugation with other biomolecules, making it a valuable candidate for various biochemical and pharmaceutical applications.

Recent studies have highlighted the potential of 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of novel therapeutic agents. One notable area of research is its use as a prodrug for targeted drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The unique structure of this compound allows it to be designed as a prodrug that can be selectively activated at specific sites, such as tumor tissues, thereby minimizing systemic side effects and improving therapeutic efficacy.

In addition to its potential as a prodrug, 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has shown promise in the field of fluorescence imaging. Fluorescent probes are essential tools in biomedical research and clinical diagnostics, enabling the visualization of cellular processes and disease markers. The fluorene moiety in this compound exhibits strong fluorescence properties, making it an attractive candidate for developing new imaging agents. Researchers have demonstrated that this compound can be used to label specific biomolecules or cellular structures, providing high-resolution images that aid in understanding complex biological mechanisms.

The synthesis of 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multiple steps, including the formation of the fluorene derivative and the subsequent attachment of the acetylphenyl and carboxylic acid groups. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and peptide coupling techniques, have been employed to achieve high yields and purity levels. These synthetic strategies not only ensure the efficient production of the compound but also allow for easy modification of its structure to tailor its properties for specific applications.

The physicochemical properties of 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular conformation, solubility, and stability under different conditions. Such information is crucial for optimizing its formulation and delivery methods in pharmaceutical applications.

Clinical trials involving 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes in preclinical models, particularly in cancer therapy and neurodegenerative disorders. The compound's ability to selectively target diseased tissues while minimizing toxicity to healthy cells makes it a compelling candidate for further development.

In conclusion, 3-(4-acetylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171913-06-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it an attractive candidate for developing novel therapeutic agents, imaging probes, and other biomedical applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing healthcare solutions.